
A Technical Guide to 4-Cyclopropyl-2-
fluorobenzaldehyde for Advanced Research

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
4-Cyclopropyl-2-

fluorobenzaldehyde

CAS No.: 946118-82-7

Cat. No.: B1428004

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Cyclopropyl-2-fluorobenzaldehyde is a key building block in medicinal chemistry, valued

for its unique combination of a strained cyclopropyl ring and an electron-withdrawing fluorine

atom. These features are strategically employed to enhance the pharmacological profiles of

drug candidates, including improving metabolic stability, binding affinity, and potency. This

guide provides a comprehensive technical overview of 4-Cyclopropyl-2-fluorobenzaldehyde,

focusing on its core physicochemical properties, including its precise molecular weight, and its

applications in synthetic chemistry. Detailed protocols, safety information, and characterization

data are presented to support its effective use in drug discovery and development programs.

Introduction: The Strategic Value of Fluorinated
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In modern drug design, the incorporation of specific structural motifs is a key strategy for

optimizing a molecule's absorption, distribution, metabolism, and excretion (ADME) profile. The

4-cyclopropyl-2-fluorobenzaldehyde scaffold contains two such high-value motifs:

The Cyclopropyl Ring: This three-membered carbocycle acts as a "metabolic shield." The

carbon-hydrogen bonds are stronger and shorter than in typical alkyl groups, making them

less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[1][2]

Furthermore, its rigid, planar nature can serve as a conformational constraint, locking a

molecule into its bioactive conformation and thereby enhancing binding affinity and potency.

[1][2]

The Fluoro Substituent: A fluorine atom, particularly on an aromatic ring, can significantly

alter a molecule's properties. It is a strong electron-withdrawing group that can modulate the

pKa of nearby functional groups, influence membrane permeability, and form crucial

hydrogen bonds or dipole interactions with target proteins.[3][4] Its presence can also block

sites of metabolism, further enhancing the drug's stability.[3]

The combination of these groups in 4-Cyclopropyl-2-fluorobenzaldehyde makes it a versatile

starting material for creating novel therapeutics with potentially superior pharmacokinetic and

pharmacodynamic properties.[5]

Physicochemical and Spectroscopic Properties
The precise characterization of a chemical building block is fundamental to its application in

synthesis. The key properties of 4-Cyclopropyl-2-fluorobenzaldehyde are summarized

below. The molecular weight is a critical parameter for stoichiometric calculations in reactions

and for confirmation of identity via mass spectrometry.

Table 1: Core Physicochemical Properties of 4-Cyclopropyl-2-fluorobenzaldehyde
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Property Value Source(s)

Molecular Formula C₁₀H₉FO [6]

Molecular Weight 164.18 g/mol [6]

Monoisotopic Mass 164.06374 Da [7]

CAS Number 946118-82-7 [6]

Appearance

Data not consistently available;

likely a liquid or low-melting

solid.

SMILES O=CC1=CC=C(C2CC2)C=C1F [6]

InChIKey
WOFJMASYXAOZGE-

UHFFFAOYSA-N
[7]

Expert Insight on Molecular Weight vs. Monoisotopic Mass: It is crucial for the research

scientist to distinguish between molecular weight and monoisotopic mass.

Molecular Weight (164.18 g/mol ) is the weighted average of the masses of all naturally

occurring isotopes of the constituent atoms. This value is used for all macroscopic

calculations, such as determining the mass of reagent needed for a reaction.

Monoisotopic Mass (164.06374 Da) is the mass calculated using the most abundant isotope

of each element (e.g., ¹²C, ¹H, ¹⁶O, ¹⁹F). This is the value that is experimentally observed in

high-resolution mass spectrometry (HRMS), providing unambiguous confirmation of the

elemental composition of the synthesized molecule.[7]

Synthesis and Characterization
While several synthetic routes may exist, a common approach to similar substituted

benzaldehydes involves the ortho-directed metalation of a substituted fluorobenzene followed

by formylation.

Conceptual Synthetic Pathway: A plausible synthesis begins with 1-cyclopropyl-3-

fluorobenzene. The fluorine atom directs lithiation to the ortho position (C2) using a strong base
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like n-butyllithium (n-BuLi). This lithiated intermediate is then quenched with an electrophilic

formylating agent, such as N,N-dimethylformamide (DMF), to introduce the aldehyde group. An

acidic workup protonates the intermediate to yield the final product.

Analytical Characterization: To confirm the identity and purity of 4-Cyclopropyl-2-
fluorobenzaldehyde, a suite of analytical techniques is employed:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Will show characteristic signals for the aldehyde proton (~10 ppm), distinct

aromatic protons with couplings influenced by both the fluorine and cyclopropyl groups,

and upfield signals for the cyclopropyl protons.

¹³C NMR: Will display a signal for the carbonyl carbon (~190 ppm), aromatic carbons (with

C-F coupling), and the unique carbons of the cyclopropyl ring.

Mass Spectrometry (MS):

When analyzed by techniques like GC-MS with electron ionization (EI), the mass spectrum

will show a molecular ion peak ([M]⁺) at an m/z of approximately 164.[7] High-resolution

analysis would confirm the mass to be near 164.0637.

Infrared (IR) Spectroscopy: A strong absorption band characteristic of the aldehyde C=O

stretch will be prominent around 1700-1680 cm⁻¹.

Application in Synthetic Chemistry: Reductive
Amination
The aldehyde functional group is a versatile handle for chemical modification.[8][9] A

cornerstone reaction is reductive amination, which efficiently forms C-N bonds to build complex

amine-containing molecules, a common feature in many pharmaceuticals.

Workflow: Synthesis of a Secondary Amine via Reductive Amination

This protocol describes a general procedure for the reaction of 4-Cyclopropyl-2-
fluorobenzaldehyde with a primary amine to yield a secondary amine, a key step in building a

larger drug scaffold.
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Step 1: Imine Formation

Step 2: Reduction

reagent intermediate product process condition 4-Cyclopropyl-2-
fluorobenzaldehyde

Imine Intermediate
(Schiff Base)

Primary Amine (R-NH2)

N-Substituted Secondary Amine
(Final Product)

Reduction

Solvent: DCE or CH2Cl2
Room Temperature

(Acid catalyst optional)

Reducing Agent
(e.g., NaBH(OAc)3)

In-situ reaction
Monitor by TLC/LC-MS

Click to download full resolution via product page

Caption: Workflow for two-step, one-pot reductive amination.

Detailed Experimental Protocol:

Reaction Setup: To a solution of 4-Cyclopropyl-2-fluorobenzaldehyde (1.0 eq) in an

anhydrous solvent such as dichloromethane (CH₂Cl₂) or 1,2-dichloroethane (DCE) under an

inert atmosphere (e.g., nitrogen), add the desired primary amine (1.1 eq).

Imine Formation: Stir the mixture at room temperature. The formation of the intermediate

imine (Schiff base) can be monitored by TLC or LC-MS. This step may be facilitated by the

addition of a mild acid catalyst like acetic acid.

Reduction: Once imine formation is significant, add a reducing agent such as sodium

triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise to the reaction mixture. This
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reagent is preferred as it is mild and tolerant of slightly acidic conditions.

Reaction Monitoring & Workup: Continue stirring at room temperature for 2-16 hours until the

reaction is complete (as monitored by LC-MS). Upon completion, quench the reaction by

carefully adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

Extraction and Purification: Transfer the mixture to a separatory funnel and extract the

product with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with

brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced

pressure. The crude product can then be purified by flash column chromatography on silica

gel to yield the desired secondary amine.[5]

Safety, Handling, and Storage
As with any laboratory chemical, proper handling of 4-Cyclopropyl-2-fluorobenzaldehyde is

essential for safety.

Hazards: While specific data for this compound is limited, related fluorobenzaldehydes are

classified as combustible liquids that can cause serious eye irritation and may be harmful if

swallowed.[10][11][12]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat.[13] All handling should be performed in a well-

ventilated fume hood.[10][13]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, or open flames.[10][13] It should be stored away from incompatible materials

such as strong oxidizing agents, strong bases, and strong reducing agents.[10][13]

Conclusion
4-Cyclopropyl-2-fluorobenzaldehyde is a high-value synthetic intermediate whose molecular

weight of 164.18 g/mol is just the starting point of its utility. The strategic combination of its

cyclopropyl and fluoro-aromatic motifs provides a powerful tool for medicinal chemists to

address common challenges in drug development, such as metabolic instability and target

affinity. A thorough understanding of its physicochemical properties, synthetic applications like
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reductive amination, and proper handling procedures enables researchers to effectively

leverage this compound in the creation of next-generation therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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